4'-Fluoroacetophenone
Overview
Description
4’-Fluoroacetophenone is an intermediate used for the synthetic preparation of various pharmaceutical goods and agricultural products .
Synthesis Analysis
4’-Fluoroacetophenone can be synthesized using various methods . One such method involves the use of oximes, Amberlyst-15, and FPA53-NO2 in a solvent. The reaction mixture is stirred at a desirable temperature for a specific time . Another method involves the use of fluorobenzene and chloracetyl chloride .Molecular Structure Analysis
The molecular formula of 4’-Fluoroacetophenone is C8H7FO, and its molecular weight is 138.14 .Chemical Reactions Analysis
Rotational spectra of the 4’-Fluoroacetophenone monomer and its monohydrate were investigated by Fourier transform microwave spectroscopy complemented with quantum chemical calculations . One conformer of 4’-Fluoroacetophenone and two isomers of 4’-Fluoroacetophenone–H2O have been observed in the pulsed jets .Physical And Chemical Properties Analysis
4’-Fluoroacetophenone is a liquid at 20°C . It has a refractive index of 1.511 , a boiling point of 196°C , and a density of 1.138 g/mL at 25°C . Its molecular formula is FC6H4COCH3 .Scientific Research Applications
Organic Synthesis Intermediates
4’-Fluoroacetophenone: serves as a valuable intermediate in organic synthesis. Its incorporation into various chemical structures is crucial due to the fluorine atom’s ability to influence the reactivity and stability of organic molecules. For instance, it can be used to synthesize advanced pharmaceutical intermediates, where the fluorine atom imparts metabolic stability and modifies the molecule’s lipophilicity, potentially leading to improved pharmacokinetic properties .
Material Science
In material science, 4’-Fluoroacetophenone is utilized to modify the properties of polymers and resins. The fluorinated ketone group can enhance the thermal stability and chemical resistance of materials, making them suitable for high-performance applications in aerospace and automotive industries .
Analytical Chemistry
This compound is also employed as a standard in analytical chemistry, particularly in spectroscopy. Due to its distinct chemical structure, 4’-Fluoroacetophenone exhibits unique infrared and NMR spectroscopic properties, which are useful for calibrating instruments and validating analytical methods .
Medicinal Chemistry
In medicinal chemistry, 4’-Fluoroacetophenone is explored for its potential as a building block in drug design. The fluorine atom’s presence can significantly alter a molecule’s biological activity, making it a candidate for the development of new therapeutic agents .
Agricultural Chemistry
The compound finds applications in agricultural chemistry as well. It can be used to synthesize pesticides and herbicides, where the fluorine substitution can lead to compounds with enhanced activity and selectivity against pests and weeds .
Photonic and Electronic Devices
Lastly, 4’-Fluoroacetophenone is investigated for its use in photonic and electronic devices. Its electronic properties can be harnessed in the development of organic light-emitting diodes (OLEDs) and other electronic components that require stable organic compounds with specific electronic characteristics .
Safety and Hazards
4’-Fluoroacetophenone is considered hazardous. It is a combustible liquid and can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
Mechanism of Action
Target of Action
It’s known that the compound is used as an intermediate for the synthetic preparation of various pharmaceutical goods and agricultural products .
Mode of Action
The mode of action of 4’-Fluoroacetophenone involves its interaction with its targets, leading to changes at the molecular level. One study has shown that the compound forms a dominant O–H⋯O and a secondary C–H⋯O hydrogen bond . The fluorination effects on the geometries, intermolecular non-covalent interactions, and V3 barrier of the methyl internal rotation were analyzed .
Biochemical Pathways
After decarboxylation, it isomerizes to form 4-fluoroacetophenone, which is then transformed into 4-fluorobenzoic acid .
Pharmacokinetics
The compound is known to be a liquid at room temperature, with a boiling point of 196 °c . Its density is 1.138 g/mL at 25 °C .
Result of Action
The compound’s fluorination effects on the geometries, intermolecular non-covalent interactions, and v3 barrier of the methyl internal rotation have been analyzed .
Action Environment
It’s known that the compound is classified as a combustible liquid, indicating that it should be handled with care to avoid ignition .
properties
IUPAC Name |
1-(4-fluorophenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDPAWHACYDRYIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0059952 | |
Record name | 4'-Fluoroacetophenone | |
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URL | https://comptox.epa.gov/dashboard/DTXSID0059952 | |
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Molecular Weight |
138.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless to yellow liquid; [Alfa Aesar MSDS] | |
Record name | 4'-Fluoroacetophenone | |
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Vapor Pressure |
0.75 [mmHg] | |
Record name | 4'-Fluoroacetophenone | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20036 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
4'-Fluoroacetophenone | |
CAS RN |
403-42-9 | |
Record name | 4′-Fluoroacetophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=403-42-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4'-Fluoroacetophenone | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000403429 | |
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Record name | 4'-Fluoroacetophenone | |
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Record name | Ethanone, 1-(4-fluorophenyl)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 4'-Fluoroacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0059952 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluoroacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.329 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4'-FLUOROACETOPHENONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TVQ090602V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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